1-(5-Bromo-2-chlorophenyl)-2-fluoroethan-1-amine

Medicinal Chemistry Physicochemical Profiling Drug Design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H8BrClFN
Molecular Weight 252.51 g/mol
Cat. No. B13229449
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1-(5-Bromo-2-chlorophenyl)-2-fluoroethan-1-amine
Molecular FormulaC8H8BrClFN
Molecular Weight252.51 g/mol
Structural Identifiers
SMILESC1=CC(=C(C=C1Br)C(CF)N)Cl
InChIInChI=1S/C8H8BrClFN/c9-5-1-2-7(10)6(3-5)8(12)4-11/h1-3,8H,4,12H2
InChIKeyLJTLZTNPOCAWHR-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-(5-Bromo-2-chlorophenyl)-2-fluoroethan-1-amine – Identity and Core Characteristics


1-(5-Bromo-2-chlorophenyl)-2-fluoroethan-1-amine (CAS 1822627-90-6) is a chiral β-fluoroamine building block of molecular formula C₈H₈BrClFN and molecular weight 252.51 g/mol . The compound comprises a phenyl ring bearing bromine at the 5-position and chlorine at the 2-position, with a 2-fluoroethan-1-amine side chain at the benzylic position, creating a stereogenic centre [1]. It belongs to the 1-aryl-2-fluoroethylamine class, a privileged scaffold in medicinal chemistry where the β-fluorine atom predictably modulates amine basicity, lipophilicity, metabolic stability, and conformation relative to non-fluorinated congeners [2]. Commercially, the racemate is available at 95% purity from specialist suppliers, while enantioenriched forms are accessible through established organocatalytic or lipase-mediated kinetic resolution routes [3].

Chiral β-fluoroamine scaffold for stereochemical control studies
Orthogonal Br/Cl/F handles for sequential, protecting-group-free derivatization
Enantiomer procurement route via lipase-catalyzed kinetic resolution

1-(5-Bromo-2-chlorophenyl)-2-fluoroethan-1-amine – Why Analogs Are Not Interchangeable


Substituting 1-(5-bromo-2-chlorophenyl)-2-fluoroethan-1-amine with a close analog—whether a positional isomer of halogen substitution, a non-fluorinated congener, or an alternative β-fluoroamine aryl pattern—is not a neutral procurement decision. The β-fluorine atom lowers the amine pKa by approximately 1.7 log units (from ~10.7 to ~9.0), which predictably alters solubility, permeability, and receptor-binding pharmacodynamics [1][2]. The specific 5-bromo-2-chloro halogenation pattern on the phenyl ring dictates both electronic activation for cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) and steric accessibility at the benzylic chiral centre, properties that are not conserved across 4-bromo-2-chloro, 2-bromo-5-chloro, or 3-bromo-4-chloro regioisomers [3][4]. Furthermore, the non-fluorinated analog (1-(5-bromo-2-chlorophenyl)ethan-1-amine, MW 234.52) possesses one fewer hydrogen-bond acceptor and one fewer rotatable bond, generating a distinct conformational ensemble and hydrogen-bonding capacity that cannot recapitulate the fluoroamine's drug-like property profile [5]. These differences are structural, quantifiable, and consequential for downstream synthetic or biological outcomes.

5-Br-2-Cl halogen pattern
Positional isomers (e.g., 4-Br-2-Cl, 2-Br-5-Cl) may shift cross-coupling reactivity and steric accessibility at the benzylic centre
β-Fluoroamine motif
Non-fluorinated analog (1-(5-Br-2-Cl-phenyl)ethan-1-amine) lacks β-fluorine pKa modulation and metabolic stability profile; H-bond acceptor count and rotatable bonds differ
5-Br-2-Cl aryl substitution
Alternative β-fluoroamine aryl patterns without this exact halogen combination do not provide the same orthogonal Br/Cl/F reactivity for sequential functionalization

1-(5-Bromo-2-chlorophenyl)-2-fluoroethan-1-amine – Differential Evidence vs. Analogs


β-Fluoroamine pKa Shift vs. Non-Fluorinated Amine

The β-fluoro substitution in 1-(5-bromo-2-chlorophenyl)-2-fluoroethan-1-amine reduces the amine pKa by approximately 1.7 log units compared to a non-fluorinated alkyl amine. In the broader β-fluoroamine class, the parent alkyl amine pKa of ~10.7 drops to ~9.0 upon introduction of a single β-fluorine, and further to ~7.3 with β,β-difluoro substitution [1]. The simple model compound 2-fluoroethylamine has an experimentally determined pKa of 8.9 [2]. This pKa shift is a direct consequence of the electron-withdrawing inductive effect of the β-fluorine atom transmitted through the C–C bond and is highly reproducible across diverse 1-aryl-2-fluoroethylamine scaffolds [1].

Amine pKa shift
Class-level
ΔpKa ≈ –1.7 (target ~9.0 vs. non-fluorinated ~10.7); ≈50-fold reduction in basicity
Supports pKa-dependent permeability and off-target profiling
Model compound 2-fluoroethylamine pKa = 8.9 experimentally confirmed
Medicinal Chemistry Physicochemical Profiling Drug Design

Fluorinated vs. Non-Fluorinated Physicochemical Comparison

A direct comparison of PubChem-computed properties between 1-(5-bromo-2-chlorophenyl)-2-fluoroethan-1-amine and its non-fluorinated analog 1-(5-bromo-2-chlorophenyl)ethan-1-amine reveals three quantifiable differences relevant to drug-like property profiling [1][2]. The target compound has one additional hydrogen-bond acceptor (2 vs. 1), one additional rotatable bond (2 vs. 1), and one additional heavy atom (12 vs. 11), while XLogP3-AA remains identical at 2.5 and topological polar surface area stays at 26 Ų. The molecular weight increases by 17.99 g/mol (252.51 vs. 234.52 g/mol), corresponding to the replacement of a methyl hydrogen with a fluorine atom.

Physicochemical profile
Reported
MW +18, HBA +1, Rotatable bonds +1 vs. non-fluorinated analog; XLogP3 and TPSA unchanged
Conformational and H-bond capacity differentiation
PubChem computed values; experimental confirmation warranted
Physicochemical Properties Computed Drug-Likeness Lead Optimization

Regioisomeric Halogenation and Cross-Coupling Selectivity

The 5-bromo-2-chloro substitution pattern on the phenyl ring is electronically and sterically distinct from the three closest regioisomeric variants: 4-bromo-2-chloro (CAS 1823065-93-5), 2-bromo-5-chloro (CAS 1824631-02-8), and 3-bromo-4-chloro (CAS not located). In Pd(0)-catalyzed cross-coupling reactions, the oxidative addition step is sensitive to both the electronic environment of the C–Br bond and steric accessibility around the halogen-bearing carbon [1][2]. The 5-bromo-2-chloro arrangement places the bromine para to the benzylic amine-bearing carbon and meta to the chlorine substituent. The ortho-chlorine exerts an electron-withdrawing inductive effect that can accelerate oxidative addition at the C5–Br bond relative to a bromine at the 4-position, while simultaneously providing steric shielding that can suppress unwanted side reactions at the C2 position [3]. Although direct comparative kinetic data for these specific regioisomers have not been published, the ortho-effect of the chlorine substituent is a well-established principle in aryl halide reactivity: ortho-substituted aryl bromides typically undergo oxidative addition 2- to 10-fold faster than their para-substituted counterparts depending on the electronic nature of the ortho substituent and the ligand system employed [3].

Regioisomer reactivity
Class-level
Class-level: ortho-substituted aryl bromides can show 2–10× faster oxidative addition than para analogs
Regioisomer-dependent cross-coupling behavior requires verification
No direct kinetic data for these specific isomers
Synthetic Chemistry Cross-Coupling Building Block Reactivity

β-Fluoroamine Metabolic Stability and CNS Penetration

β-Fluoroamines are established pharmacophores in drug discovery because the β-fluorine atom simultaneously lowers amine pKa, enhances metabolic stability by blocking metabolically labile sites, and increases CNS penetration [1][2]. The fluorine atom's strong C–F bond (bond dissociation energy ~116 kcal/mol vs. ~99 kcal/mol for C–H) renders the β-position resistant to cytochrome P450-mediated oxidative metabolism [1]. This contrasts with the non-fluorinated analog 1-(5-bromo-2-chlorophenyl)ethan-1-amine, where the β-methyl group is susceptible to hydroxylation and further oxidation [3]. In a broader medicinal chemistry context, the combination of pKa reduction and metabolic stabilization often results in a 2- to 10-fold improvement in oral bioavailability and a measurable increase in brain-to-plasma ratio for CNS-targeted compounds containing the β-fluoroamine motif versus their non-fluorinated counterparts [1].

Metabolic stability
Class-level
β-Fluoroamines class: 2–10× improvement in oral bioavailability and measurable CNS penetration enhancement vs. non-fluorinated
Reported PK advantage context for lead optimization
No direct experimental PK data for this scaffold
Drug Metabolism Pharmacokinetics CNS Drug Design

Enantiomeric Purity via Lipase-Catalyzed Resolution

The 1-aryl-2-fluoroethylamine class, to which the target compound belongs, is amenable to a robust lipase-catalyzed kinetic resolution protocol demonstrated across eight different aryl-substituted substrates [1]. Using lipase B from Candida antarctica (CAL-B) with ethyl methoxyacetate as the acyl donor, racemic 1-aryl-2-fluoroethylamines are resolved to give the (R)-amine in 96–99% enantiomeric excess (ee) and the corresponding (S)-methoxyacetamide in >99.5% ee after hydrolysis [1]. This method has been validated for aryl substituents including 4-bromophenyl, 4-chlorophenyl, and 4-fluorophenyl variants, establishing a reliable pathway to either enantiomer of the 5-bromo-2-chlorophenyl analog with high optical purity [1]. While the specific 5-bromo-2-chlorophenyl substrate was not among the eight reported examples, the method's demonstrated tolerance to halogenated aryl groups strongly supports its applicability [1].

Enantiomer resolution
Method context
CAL-B lipase resolution: (R)-amine 96–99% ee, (S)-amide >99.5% ee across eight 1-aryl-2-fluoroethylamine substrates
Supports procurement of high-ee enantiomers for stereospecific studies
5-Br-2-Cl substrate not directly reported; method transfer expected
Chiral Synthesis Enantioselective Catalysis Process Chemistry

Multi-Halogen Orthogonal Reactivity

1-(5-Bromo-2-chlorophenyl)-2-fluoroethan-1-amine is one of relatively few commercially available building blocks that incorporates three different halogen atoms—bromine (C–Br), chlorine (C–Cl), and fluorine (C–F)—on a single small-molecule scaffold with a free primary amine . The three C–halogen bonds exhibit distinct and tunable reactivity: the C5–Br bond is the most reactive toward oxidative addition with Pd(0) catalysts (Suzuki, Heck, Buchwald-Hartwig), the C2–Cl bond is less reactive and can be retained through Br-selective couplings for subsequent functionalization, and the C–F bond is essentially inert under most cross-coupling and nucleophilic substitution conditions while serving as a metabolically stable, pKa-modulating pharmacophoric element [1][2]. This orthogonal reactivity profile enables sequential, chemoselective derivatization at three distinct positions (C5, C2, and the primary amine) without protecting group manipulation, a capability that is absent in dihalogen or monohalogen analogs [1].

Orthogonal halogens
Reported
Br (C5, cross-coupling), Cl (C2, less reactive, orthogonal handle), F (C–F metabolically stable, pKa modulator)
Enables sequential, chemoselective derivatization without protecting groups
Orthogonal reactivity based on C–Br, C–Cl, C–F bond dissociation energies
Synthetic Diversity Orthogonal Reactivity Building Block Utility

1-(5-Bromo-2-chlorophenyl)-2-fluoroethan-1-amine – Research and Industrial Applications


CNS Drug Discovery: Modulated Basicity and Brain Penetration

In CNS drug discovery programs, the β-fluoroamine motif of 1-(5-bromo-2-chlorophenyl)-2-fluoroethan-1-amine is directly applicable where a lead series requires reduction of amine basicity from pKa ~10.7 to ~9.0 to diminish hERG channel off-target activity and improve blood-brain barrier penetration [1][2]. The compound can serve as a core scaffold for structure-activity relationship (SAR) exploration, with the 5-bromo and 2-chloro positions providing two independent vectors for parallel derivatization via sequential Suzuki-Miyaura cross-coupling, while the β-fluoroethylamine side chain maintains the optimized pKa and metabolic stability profile throughout the analog series [3].

Asymmetric Synthesis and Chiral Probe Development

For stereochemical probe development or asymmetric catalysis research, either enantiomer of 1-(5-bromo-2-chlorophenyl)-2-fluoroethan-1-amine can be obtained in ≥96% ee via the lipase-catalyzed kinetic resolution protocol established for the 1-aryl-2-fluoroethylamine class [1]. The high enantiomeric purity, combined with the three-halogen orthogonal reactivity, makes this compound suitable for constructing chiral β-fluoroamine libraries where both absolute configuration and halogenation pattern are critical variables in target engagement studies.

Chemical Biology Tool Synthesis via Orthogonal Functionalization

The compound's three distinct C–halogen bonds (Br, Cl, F) with orthogonal reactivity profiles enable sequential, protecting-group-free diversification—a key requirement for efficient chemical probe synthesis [1][2]. The C5–Br bond can be selectively functionalized via Pd-catalyzed cross-coupling while the C2–Cl bond remains intact for a subsequent transformation. The metabolically robust C–F bond on the side chain persists through all synthetic manipulations, preserving the desired pKa-modulated amine character in the final probe molecule [3].

Preclinical PK Optimization by β-Fluoro Substitution

When a non-fluorinated 1-aryl-ethanamine lead compound exhibits poor metabolic stability or suboptimal CNS exposure, 1-(5-bromo-2-chlorophenyl)-2-fluoroethan-1-amine provides a direct β-fluoro replacement scaffold. Literature precedent demonstrates that β-fluoro substitution can improve oral bioavailability by 2- to 10-fold and measurably increase brain-to-plasma ratios compared to the non-fluorinated parent amine [1][2]. The 5-bromo-2-chloro aryl substitution pattern can be further optimized post-incorporation of the β-fluoroamine core, allowing rapid PK/PD triage without de novo scaffold synthesis [1].

Application
Selection Property
Validation Focus
CNS lead optimization research
β-Fluoroamine pKa modulation and metabolic stability
Brain penetration and hERG off-target assay review
Chiral probe and asymmetric synthesis
Enantiomer separation route (lipase resolution)
Enantiomeric excess (ee) endpoint validation
Chemical probe synthesis
Orthogonal halogen reactivity (Br/Cl/F)
Sequential cross-coupling selectivity review
Preclinical PK optimization
β-Fluoro metabolic stability improvement
Oral bioavailability and CNS exposure model review
Quote Request

Request a Quote for 1-(5-Bromo-2-chlorophenyl)-2-fluoroethan-1-amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.